7-Acetamido-3,4-dihydro-1H-isoquinoline-2-sulfonyl fluoride

• IUPAC Name: 7-acetamido-3,4-dihydro-1H-isoquinoline-2-sulfonyl fluoride
• InChI: InChI=1S/C11H13FN2O3S/c1-8(15)13-11-3-2-9-4-5-14(18(12,16)17)7-10(9)6-11/h2-3,6H,4-5,7H2,1H3,(H,13,15)
• InChI Key: DAGLCKQYHXBDKH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC2=C(CCN(C2)S(=O)(=O)F)C=C1
• Molecular Formula: C11H13FN2O3S
• Molecular Weight: 272.30 g/mol

Description

Isoquinolines are a type of heterocyclic aromatic organic compound. They are structurally similar to quinolines but have a different arrangement of atoms. Isoquinolines are found in a number of natural and synthetic compounds, including certain alkaloids.

Synthesis Analysis

Isoquinolines can be synthesized through several methods. One such method involves the reaction of an aromatic amine with a carbonyl compound such as an aldehyde or ketone, followed by dehydration and cyclization. Another method involves the catalytic protodeboronation of pinacol boronic esters.

Molecular Structure Analysis

The molecular structure of isoquinolines consists of a benzene ring fused to a pyridine ring. This forms a two-ring system with four carbon atoms and one nitrogen atom in each ring.

Chemical Reactions Analysis

Isoquinolines can undergo a variety of chemical reactions. For example, they can participate in electrophilic aromatic substitution reactions. They can also undergo catalytic protodeboronation, a process that involves the removal of a boron group from an organic molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of isoquinoline compounds can vary depending on their specific structure. In general, they are crystalline solids that are soluble in organic solvents but less soluble in water.

Mechanism of Action

The mechanism of action of isoquinoline compounds can vary widely depending on their specific structure and the biological system in which they are acting. Some isoquinoline derivatives have been found to act as positive allosteric modulators of certain receptors, enhancing the action of other molecules.

Safety and Hazards

The safety and hazards associated with isoquinoline compounds can vary widely depending on their specific structure. Some isoquinoline derivatives are used in medicine and are generally safe under controlled conditions, but others can be toxic or carcinogenic.

Future Directions

The future research directions in the field of isoquinoline compounds are vast. They include the development of new synthetic methods, the exploration of new reactions, and the design of isoquinoline derivatives with improved biological activity.